2-methyl-3-[(4-methylphenoxy)methyl]quinoxaline

• IUPAC Name: 2-methyl-3-[(4-methylphenoxy)methyl]quinoxaline
• InChI: InChI=1S/C17H16N2O/c1-12-7-9-14(10-8-12)20-11-17-13(2)18-15-5-3-4-6-16(15)19-17/h3-10H,11H2,1-2H3
• InChI Key: PTWFDLZHFHXSOC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)OCC2=NC3=CC=CC=C3N=C2C
• Molecular Formula: C17H16N2O
• Molecular Weight: 264.32 g/mol
• Solubility: 15.1 [ug/mL] (The mean of the results at pH 7.4)

Description

2-methyl-3-[(4-methylphenoxy)methyl]quinoxaline is a chemical compound that has gained significant attention in scientific research. It is a heterocyclic organic compound that belongs to the quinoxaline family. The compound has shown potential in various fields, including medicinal chemistry, biochemistry, and analytical chemistry.

Mechanism of Action

The mechanism of action of 2-methyl-3-[(4-methylphenoxy)methyl]quinoxaline is not fully understood. However, it is believed to act through multiple pathways, including the inhibition of oxidative stress and the modulation of various signaling pathways. The compound has been found to inhibit the activity of various enzymes, including cyclooxygenase-2 and lipoxygenase, which are involved in the inflammatory response.
Biochemical and Physiological Effects:
This compound has been found to exhibit various biochemical and physiological effects. It has been shown to reduce oxidative stress and inflammation, which are implicated in the pathogenesis of various diseases. Additionally, the compound has been found to modulate the activity of various signaling pathways, which are involved in cell growth, differentiation, and apoptosis.

Advantages and Limitations for Lab Experiments

The advantages of using 2-methyl-3-[(4-methylphenoxy)methyl]quinoxaline in lab experiments include its relative ease of synthesis, potent antioxidant and anti-inflammatory properties, and potential for the development of novel therapeutics. However, the compound has some limitations, including its limited solubility in water and the need for further studies to fully understand its mechanism of action.

Future Directions

There are several future directions for the study of 2-methyl-3-[(4-methylphenoxy)methyl]quinoxaline. These include the development of novel therapeutics based on the compound, the investigation of its mechanism of action, and the exploration of its potential in other fields, such as analytical chemistry. Additionally, further studies are needed to fully understand the biochemical and physiological effects of the compound and its potential limitations in lab experiments.
Conclusion:
In conclusion, this compound is a promising compound that has shown potential in various fields, including medicinal chemistry, biochemistry, and analytical chemistry. The compound exhibits potent antioxidant and anti-inflammatory properties and has been found to modulate various signaling pathways. Further studies are needed to fully understand the compound's mechanism of action and potential limitations in lab experiments. However, the compound's potential for the development of novel therapeutics makes it an exciting area of research for the future.

Synthesis Methods

The synthesis of 2-methyl-3-[(4-methylphenoxy)methyl]quinoxaline involves the reaction between 2-methylquinoxaline and 4-methylphenoxyacetic acid in the presence of a catalyst. The reaction proceeds through a nucleophilic substitution mechanism, which leads to the formation of the desired product. The synthesis of this compound is relatively simple and can be carried out in a laboratory setting.

Scientific Research Applications

2-methyl-3-[(4-methylphenoxy)methyl]quinoxaline has been extensively studied for its potential use in medicinal chemistry. It has shown promising results in the treatment of various diseases, including cancer, inflammation, and neurological disorders. The compound has been found to exhibit potent antioxidant and anti-inflammatory properties, which make it a potential candidate for the development of novel therapeutics.